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Compound of Interest

Compound Name: 8-Bromoquinolin-2(1H)-one

Cat. No.: B1278382

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 8-bromoquinolin-2(1H)-one, a
heterocyclic compound of interest in medicinal chemistry. This document details its chemical
identity, plausible synthetic routes, and known biological activities, supported by experimental
methodologies and comparative data for structurally related compounds.

Chemical Identity and Structure

8-bromoquinolin-2(1H)-one is a derivative of the quinolin-2(1H)-one scaffold, a core structure
found in numerous biologically active compounds.[1] The presence of a bromine atom at the 8-
position provides a handle for further chemical modifications, making it a valuable building
block in synthetic and medicinal chemistry.[1]

CAS Number: 67805-67-8[2][3]
Molecular Formula: CoHeBrNO[2][3]

Structure:
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Proposed Synthesis Workflow

Starting Material:
2-Bromoaniline

Skraup Synthesis
(with acrolein, glycerol, etc.)

Intermediate:

8-Bromoquinoline

Oxidation/Hydroxylation
at C2 position

Final Product:
8-bromoquinolin-2(1H)-one

Purification
(Recrystallization or Chromatography)
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Prostaglandin E2 Synthesis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 8-bromoquinolin-2(1H)-
one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278382#8-bromoquinolin-2-1h-one-cas-number-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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